![molecular formula C10H14ClNO B1455331 (R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride CAS No. 730980-51-5](/img/structure/B1455331.png)
(R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
Overview
Description
The compound “®-6-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride” is a chemical compound, likely used in various scientific and industrial applications. The name suggests it’s an amine, which are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography . These techniques can provide information about the connectivity of atoms, the types of bonds, and the 3D arrangement of atoms in a molecule.
Chemical Reactions Analysis
Amines, such as the compound you mentioned, can undergo a variety of chemical reactions. They can act as bases, nucleophiles, and ligands in coordination compounds. They can also undergo reactions such as alkylation, acylation, and sulfonation .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental methods and are important for understanding how the compound behaves under different conditions .
Scientific Research Applications
Synthesis and Biological Evaluation
One significant application is in the synthesis of antineoplastic agents, where derivatives of this compound have shown potential as cancer cell growth inhibitors. For example, amine derivatives have been synthesized and evaluated for their ability to inhibit tubulin polymerization and cancer cell growth, showing high levels of activity against a panel of cancer cell lines (Pettit et al., 2003). Similarly, novel series of benzocycloalkene derivatives have been synthesized as melatonin receptor agonists, with certain configurations showing high affinity and selectivity for the human melatonin receptor, indicating potential for sleep and circadian rhythm regulation applications (Fukatsu et al., 2002).
Kinetic Resolutions and Extraction Studies
Kinetic resolutions of indan derivatives using bacteria have also been explored, achieving high enantiomeric excesses in the production of (S)-amine and (R)-amides, which are valuable for further chemical transformations (Tarui et al., 2002). Additionally, research into the extraction of metals like Rhodium(III) from hydrochloric acid solutions has utilized derivatives of this compound, indicating its usefulness in analytical and separation chemistry applications (Afzaletdinova et al., 2015).
Pharmaceutical and Medicinal Chemistry
The chemical's derivatives have found applications in the development of antimycobacterial agents, with certain compounds showing significant activity against drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis (Kumar et al., 2013). This highlights its potential in addressing challenging infectious diseases.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-12-8-4-2-7-3-5-10(11)9(7)6-8;/h2,4,6,10H,3,5,11H2,1H3;1H/t10-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJDASQBFJKUGFC-HNCPQSOCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CCC2N)C=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(CC[C@H]2N)C=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00704172 | |
Record name | (1R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00704172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
730980-51-5 | |
Record name | 1H-Inden-1-amine, 2,3-dihydro-6-methoxy-, hydrochloride (1:1), (1R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=730980-51-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00704172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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